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Compound of Interest

Compound Name: ONPG

Cat. No.: B10762244 Get Quote

This guide provides essential safety and logistical information for the proper disposal of o-

Nitrophenyl-β-D-galactopyranoside (ONPG), a chromogenic substrate widely used in molecular

biology and microbiology to detect β-galactosidase activity. Adherence to these procedures is

critical for maintaining laboratory safety and regulatory compliance.

Immediate Safety and Hazard Profile
According to multiple safety data sheets, ONPG is not classified as a hazardous substance or

mixture under the Globally Harmonized System (GHS) or OSHA regulations.[1][2][3][4][5] It

presents no known OSHA hazards.[2][4] However, standard laboratory precautions should

always be observed. May cause mild irritation to the skin, eyes, or respiratory tract upon

contact or inhalation.[4] In case of accidental release, personnel should avoid dust formation,

sweep up the material, and place it in a suitable, closed container for disposal.[1][3][4] It is

crucial to prevent ONPG from entering drains.[1][3][4]

Quantitative Safety Data Summary
While specific toxicity data is largely unavailable, the hazard ratings provide a quantitative

measure of ONPG's low-risk profile.[1][2]
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Hazard Metric Rating Source

GHS Classification
Not a dangerous substance or

mixture
[4][5]

OSHA Hazards No known OSHA hazards [2][4]

HMIS Rating
Health: 0, Flammability: 0,

Physical: 0
[4]

NFPA Rating Health: 0, Fire: 0, Reactivity: 0 [4]

Procedural Disposal Plan
The correct disposal method for ONPG depends on whether it is unused (pure chemical) or has

been used in biological applications (potentially contaminated).

Disposal of Unused or Surplus ONPG
Unused ONPG and its contaminated packaging should be disposed of as chemical waste.

Step-by-Step Procedure:

Consult Regulations: Always dispose of the material in compliance with all local, state, and

national environmental regulations.[1][6]

Contact Waste Disposal Service: Offer surplus and non-recyclable ONPG to a licensed

professional waste disposal company.[3][7] They can provide guidance on proper packaging

and labeling for pickup.

Packaging: Ensure the material is in a suitable, securely closed, and clearly labeled

container before disposal.[1][3]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[3][7]

Disposal of ONPG Used in Experimental Protocols
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When ONPG is used in microbiological or clinical settings (e.g., ONPG test discs or solutions),

it must be treated as potentially biohazardous waste.

Step-by-Step Procedure:

Decontamination: All used or unusable preparations of ONPG that have come into contact

with microorganisms or clinical samples must be decontaminated.[8]

Sterilization: The primary method for decontamination is sterilization by autoclaving and/or

incineration.[8] Follow established laboratory procedures for disposing of infectious

materials.[8]

Final Disposal: After sterilization, the decontaminated waste can typically be disposed of as

regular laboratory waste, in accordance with institutional guidelines.

Experimental Protocol: Post-Assay ONPG Waste
Handling
This protocol outlines the methodology for handling waste generated from a typical ONPG-

based β-galactosidase assay in a microbiology laboratory.

Collection: Collect all materials containing ONPG and microbial cultures (e.g., test tubes,

microplates, pipette tips, ONPG discs) in a designated biohazard waste container.

Autoclaving: Seal the biohazard container and process it through a standard autoclave cycle

according to your institution's biosafety guidelines. This ensures the inactivation of all

biological agents.

Disposal: Once the material is sterilized and cooled, it can be discarded with the regular,

non-hazardous laboratory trash. Ensure the biohazard symbols on the bags are defaced.

Documentation: Maintain records of waste decontamination as required by laboratory and

regulatory protocols.

ONPG Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ONPG.
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Caption: Logical workflow for determining the correct ONPG disposal procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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